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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical compounds is paramount. This guide
provides an in-depth look at the molecular weight and chemical formula of di-sec-octylamine,
a secondary amine with notable applications in various chemical processes.

Core Molecular Data

Di-sec-octylamine is a branched-chain aliphatic amine. Its molecular structure and
composition are key determinants of its reactivity and physical properties. The fundamental
guantitative data for this compound are summarized below.

Property Value Reference
Molecular Formula Ci6H3sN [1]
Molecular Weight 241.46 g/mol [11121[3]
IUPAC Name N—(.l—methylheptyl)octan—Z— o

amine
CAS Number 5412-92-0 [1]

Experimental Protocols
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The determination of the molecular weight and formula of a compound like di-sec-octylamine
typically involves a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is a primary technique used to
determine the accurate mass of a molecule. The compound is ionized, and the mass-to-charge
ratio (m/z) of the resulting ions is measured. This allows for the calculation of a highly precise
molecular weight, which can be used to deduce the elemental composition.

Elemental Analysis: This method determines the percentage composition of each element
(carbon, hydrogen, nitrogen) in the compound. A known mass of the sample is combusted, and
the resulting amounts of carbon dioxide, water, and nitrogen gas are measured. These values
are then used to calculate the empirical formula, which can be compared with the molecular
formula derived from mass spectrometry to confirm the structure.

Molecular Structure and Composition

The molecular formula CieH3sN indicates that a single molecule of di-sec-octylamine contains
16 carbon atoms, 35 hydrogen atoms, and one nitrogen atom. The "di-sec-octyl" prefix in its
common name signifies the presence of two secondary octyl groups attached to the nitrogen
atom.

Caption: Elemental composition of Di-sec-octylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DI-SEC-OCTYLAMINE | 5412-92-0 | Benchchem [benchchem.com]

2. echemi.com [echemi.com]

3. Dioctylamine | C16H35N | CID 3094 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to Di-sec-octylamine: Molecular
Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1616327
https://www.echemi.com/products/pid_Seven6126-dioctylamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctylamine
https://www.benchchem.com/product/b1616327#di-sec-octylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1616327#di-sec-octylamine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1616327#di-sec-octylamine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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